(1R,4R)-1,4-bis(4-nitrophenyl)butane-1,4-diol

• Molecular Formula: C16H16N2O6
• Molecular Weight: 332.31 g/mol
• IUPAC Name: (1R,4R)-1,4-bis(4-nitrophenyl)butane-1,4-diol
• InChI: InChI=1S/C16H16N2O6/c19-15(11-1-5-13(6-2-11)17(21)22)9-10-16(20)12-3-7-14(8-4-12)18(23)24/h1-8,15-16,19-20H,9-10H2/t15-,16-/m1/s1
• InChI Key: UWHDPSHAHWBHHT-HZPDHXFCSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@@H](CC[C@H](C2=CC=C(C=C2)[N+](=O)[O-])O)O)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1C(CCC(C2=CC=C(C=C2)[N+](=O)[O-])O)O)[N+](=O)[O-]

Description

(1R,4R)-1,4-bis(4-nitrophenyl)butane-1,4-diol is a useful research compound. Its molecular formula is C16H16N2O6 and its molecular weight is 332.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of the product from Example 1A (1.0 g, 3.05 mmol) in anhydrous THF (30 ml) at 0° C. was added sodium borohydride (0.357 g, 9.44 mmol). The resulting mixture was stirred at 50° C. overnight. The cooled mixture was poured into water, extracted with ethyl acetate, dried over Na2SO4, filtered and concentrated in vacuo. The resulting solid was triturated with dichloromethane to give a tan solid that was collected by filtration and dried to give the title compound (0.82 gm, 81% yield).